Cas no 56427-54-4 (Ethyl 5-chloro-2-methylbenzoate)

Ethyl 5-chloro-2-methylbenzoate structure

56427-54-4 structure

Product Name:Ethyl 5-chloro-2-methylbenzoate

CAS No:56427-54-4

MF:C₁₀H₁₁ClO₂

MW:198.646142244339

MDL:MFCD11226198

CID:1093164

PubChem ID:21269135

Update Time:2025-04-20

Ethyl 5-chloro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-chloro-2-methylbenzoate
- benzoic acid, 5-chloro-2-methyl-, ethyl ester
- LogP
- 5-chloro-2-methyl-benzoic acid ethyl ester
- ethyl 4-chloro-o-toluate
- UQFYMEQTOWLWHW-UHFFFAOYSA-N
- AS02907
- AK147872
- TL8007229
- AB0067887
- 5-CHLORO-2-METHYLBENZOIC ACID ETHYL ESTER
- MFCD11226198
- SY282017
- DS-8795
- Ethyl5-chloro-2-methylbenzoate
- 56427-54-4
- CS-0151845
- DTXSID80611815
- AKOS006307224
- SCHEMBL549144
- DB-317576
- MDL： MFCD11226198
- Inchi： 1S/C10H11ClO2/c1-3-13-10(12)9-6-8(11)5-4-7(9)2/h4-6H,3H2,1-2H3
- InChI Key： UQFYMEQTOWLWHW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C)=C(C(=O)OCC)C=1

Computed Properties

Exact Mass: 198.04483
Monoisotopic Mass: 198.0447573g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 3.1

Experimental Properties

Density: 1.154
Boiling Point: 263.4°C at 760 mmHg
Flash Point: 121.9°C
Refractive Index: 1.52
PSA: 26.3

Ethyl 5-chloro-2-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GU039-1g	Ethyl 5-chloro-2-methylbenzoate	56427-54-4	97%	1g	464.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GU039-5g	Ethyl 5-chloro-2-methylbenzoate	56427-54-4	97%	5g	1577.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GU039-200mg	Ethyl 5-chloro-2-methylbenzoate	56427-54-4	97%	200mg	133.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GU039-50mg	Ethyl 5-chloro-2-methylbenzoate	56427-54-4	97%	50mg	56.0CNY	2021-07-12
TRC	E903800-50mg	Ethyl 5-Chloro-2-methylbenzoate	56427-54-4		50mg	$ 50.00	2022-06-05
TRC	E903800-100mg	Ethyl 5-Chloro-2-methylbenzoate	56427-54-4		100mg	$ 65.00	2022-06-05
TRC	E903800-500mg	Ethyl 5-Chloro-2-methylbenzoate	56427-54-4		500mg	$ 210.00	2022-06-05
Alichem	A019093579-5g	Ethyl 5-chloro-2-methylbenzoate	56427-54-4	95%	5g	$329.56	2023-09-01
Alichem	A019093579-10g	Ethyl 5-chloro-2-methylbenzoate	56427-54-4	95%	10g	$488.07	2023-09-01
Alichem	A019093579-25g	Ethyl 5-chloro-2-methylbenzoate	56427-54-4	95%	25g	$932.23	2023-09-01

Ethyl 5-chloro-2-methylbenzoate Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

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